Cas no 110212-95-8 (1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4-formyl-, methylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4-formyl-, methylester
• CAS No: 110212-95-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 1196551
• Update Time: 2024-08-05

1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4-formyl-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4-formyl-, methylester
• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-4-formyl-, methyl ester

• Inchi： 1S/C10H14N2O3/c1-10(2,3)8-6(5-13)7(11-12-8)9(14)15-4/h5H,1-4H3,(H,11,12)
• InChI Key： NAMJQJLDGILLDR-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=C(C=O)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 210.10052

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 395.0±42.0 °C(Predicted)
• PSA: 72.05
• pka: 9.49±0.50(Predicted)